Cas no 1805620-05-6 (Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate)
Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate
-
- Inchi: 1S/C11H12ClF2NO3/c1-17-8(16)3-6-5-15-11(18-2)7(4-12)9(6)10(13)14/h5,10H,3-4H2,1-2H3
- InChI Key: RTXKBJCAWATSDO-UHFFFAOYSA-N
- SMILES: ClCC1C(=NC=C(CC(=O)OC)C=1C(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 281
- XLogP3: 2
- Topological Polar Surface Area: 48.4
Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029017757-250mg |
Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate |
1805620-05-6 | 95% | 250mg |
$931.00 | 2022-04-01 | |
| Alichem | A029017757-500mg |
Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate |
1805620-05-6 | 95% | 500mg |
$1,718.70 | 2022-04-01 | |
| Alichem | A029017757-1g |
Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate |
1805620-05-6 | 95% | 1g |
$3,126.60 | 2022-04-01 |
Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate
Introduction to Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1805620-05-6)
Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate, identified by its CAS number CAS No. 1805620-05-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential.
The molecular structure of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate incorporates several key functional groups that contribute to its unique chemical properties and reactivity. The presence of a chloromethyl group at the third position and a difluoromethyl group at the fourth position introduces electrophilic and lipophilic characteristics, respectively, which can be exploited in various synthetic pathways and biological interactions. Additionally, the methoxy group at the second position and the acetate moiety at the fifth position further enhance its versatility in chemical modifications and biological applications.
In recent years, there has been a growing interest in developing novel pyridine derivatives as potential therapeutic agents. The compound Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate has been extensively studied for its potential role in drug discovery and development. Its structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological disorders, infectious diseases, and cancer.
One of the most compelling aspects of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate is its ability to serve as a building block for the development of small-molecule inhibitors. Researchers have leveraged its scaffold to create compounds that exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, studies have demonstrated its utility in designing molecules that target kinases and proteases, which are critical players in cellular signaling pathways associated with inflammation, cell growth, and apoptosis.
The difluoromethyl group, in particular, has been recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made it a preferred moiety in medicinal chemistry for improving the pharmacokinetic properties of small molecules. The incorporation of this group into Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate not only enhances its reactivity but also opens up possibilities for designing more robust and effective therapeutic agents.
Moreover, the chloromethyl group provides a versatile handle for further functionalization through nucleophilic substitution reactions. This allows chemists to introduce additional functional groups or linkages, thereby tailoring the compound's properties for specific biological targets. Such flexibility is invaluable in drug discovery pipelines, where rapid iteration and optimization are often required to identify lead compounds with high efficacy and minimal side effects.
The pharmaceutical industry has been particularly interested in exploring the potential of pyridine derivatives as treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Pyridine-based compounds have shown promise in modulating neurotransmitter systems and reducing oxidative stress, two key pathological mechanisms underlying these conditions. Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate, with its unique structural features, could potentially serve as a precursor for developing novel therapeutics in this area.
In addition to its applications in central nervous system disorders, this compound has also been investigated for its potential role in combating infectious diseases. The rise of antibiotic-resistant bacteria and emerging viral pathogens has underscored the need for new antimicrobial agents. Pyridine derivatives have demonstrated broad-spectrum activity against various microbial strains due to their ability to disrupt essential cellular processes. The structural motifs present in Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate make it a promising candidate for designing next-generation antibiotics or antivirals.
The synthesis of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern organic chemistry in creating intricate molecular architectures.
Ongoing research continues to uncover new applications and derivatives of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate. By integrating cutting-edge computational techniques such as molecular modeling and virtual screening, scientists are able to predict novel bioactivities and optimize existing structures more rapidly than ever before. This interdisciplinary approach is essential for accelerating the discovery of new drugs that can address unmet medical needs worldwide.
In conclusion, Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1805620-05-6) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development. Its unique structural features, combined with its versatility in synthetic applications, make it a valuable asset for researchers striving to develop innovative therapeutic solutions. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly crucial role in shaping the future of medicine.
1805620-05-6 (Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)